Cas no 1943-09-5 (n,n'-didecylurea)

n,n'-didecylurea structure
Product name:n,n'-didecylurea
n,n'-didecylurea Chemical and Physical Properties
Names and Identifiers
-
- n,n'-didecylurea
- DTXSID40941160
- AKOS024349878
- N,N'-di-n-decylurea
- 1943-09-5
- N,N'-Didecylcarbamimidic acid
- SCHEMBL1276572
-
- Inchi: InChI=1S/C21H44N2O/c1-3-5-7-9-11-13-15-17-19-22-21(24)23-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3,(H2,22,23,24)
- InChI Key: PVJCTMOYESWMEF-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCNC(=O)NCCCCCCCCCC
Computed Properties
- Exact Mass: 340.34562
- Monoisotopic Mass: 340.345364
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 41.1
Experimental Properties
- Density: 0.873
- Boiling Point: 478°C at 760 mmHg
- Flash Point: 120.2°C
- Refractive Index: 1.458
- PSA: 41.13
n,n'-didecylurea Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
1943-09-5 (n,n'-didecylurea) Related Products
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